
Essential Safety and Operational Guide for
Handling Rubidium-85

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rubidium-85

Cat. No.: B076637 Get Quote

This guide provides comprehensive safety protocols, personal protective equipment (PPE)

requirements, and operational procedures for the handling and disposal of Rubidium-85. It is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Understanding the Hazards of Rubidium-85
Rubidium-85 (⁸⁵Rb) is a stable, non-radioactive isotope and accounts for approximately 72.2%

of naturally occurring rubidium.[1][2] The remaining 27.8% is the radioactive isotope Rubidium-

87 (⁸⁷Rb), which has a very long half-life of 48.8 billion years, making natural rubidium weakly

radioactive.[1]

The primary and most immediate hazard associated with Rubidium-85 is its chemical

reactivity, not its radiological properties. As an alkali metal, it is highly reactive and pyrophoric.

[3]

Key Chemical Hazards:

Reacts violently with water: Contact with water releases flammable hydrogen gas, which can

ignite spontaneously.[3][4][5][6][7] NEVER allow contact with water or moisture.[3][4]

Air and Moisture Sensitive: The material can ignite spontaneously on contact with air and is

sensitive to moisture.[3][5] It must be handled under an inert atmosphere.[3][5]
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Corrosive: Causes severe skin burns and eye damage upon contact.[3][4][5][7]

Personal Protective Equipment (PPE)
A thorough hazard assessment should be conducted before beginning any work.[8] The

following table summarizes the minimum required PPE for handling Rubidium-85.

Protection Type Equipment Specification and Rationale

Eye/Face Protection
Tightly sealed chemical safety

goggles and a face shield.

Protects against splashes and

solid particles. Standard safety

glasses are insufficient.[3][8]

Must be marked with "Z87" in

accordance with ANSI Z87.1.

[8]

Skin and Body Protection

Flame-retardant lab coat,

chemical-resistant apron, and

full-length pants.

Provides a barrier against skin

contact, which can cause

severe chemical burns.[3][6]

Clothing should be

supplemented based on the

scale of the experiment.[8]

Hand Protection
Impervious chemical-resistant

gloves (e.g., heavy-duty PVC).

Protects hands from direct

contact. Consider double-

gloving for added protection.[3]

[8][9]

Respiratory Protection
NIOSH/MSHA-approved

respirator.

Required if there is a risk of

inhaling dust or aerosols, or if

working outside of a fume

hood or glovebox.[3][6]

Footwear
Closed-toe, chemical-resistant

shoes.

Protects feet from spills and

falling objects.[8]

Operational and Disposal Plans
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Safe handling requires meticulous preparation and adherence to established protocols. This

section outlines the step-by-step procedures for handling and disposing of Rubidium-85.

I. Engineering Controls and Preparation
Work Area: All work must be conducted in a properly operating chemical fume hood or,

preferably, a glovebox with an inert atmosphere (e.g., argon or nitrogen).[3][5]

Emergency Equipment: Ensure an eyewash station and safety shower are immediately

accessible.[6][10]

Fire Safety: A Class D fire extinguisher (for combustible metals) or a container of dry sand or

graphite powder must be readily available in the work area.[5] DO NOT have water, foam, or

carbon dioxide extinguishers in the immediate vicinity, as they are unsuitable and dangerous

for rubidium fires.[5]

Dry Environment: All tools (tongs, spatulas, etc.) and containers must be completely dry

before use.[5]

II. Step-by-Step Handling Protocol
Don PPE: Put on all required personal protective equipment as detailed in the table above.

Inert Atmosphere: Purge the glovebox or ensure a steady flow of inert gas in the handling

area.

Handling the Metal: Use tongs or other appropriate tools to handle the rubidium metal.[5]

Avoid all direct physical contact.[9]

Portioning: If cutting the metal, perform the operation on a dry, non-reactive surface within

the inert environment.

Reactions: When adding rubidium to a reaction, do so slowly and in a controlled manner.

Storage: After use, immediately return the rubidium to its container. Store the material under

an inert gas or dry mineral oil in a tightly sealed container.[7][9] The storage area must be

cool, dry, and separate from incompatible materials like water, acids, and oxidizing agents.[3]

[6]
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III. Spill and Emergency Procedures
Spill: In case of a spill, cover the material with a Class D fire extinguishing agent, such as dry

sand or graphite powder.[5] Use non-sparking tools to collect the material and place it in a

clearly labeled, dry container for disposal.[5] Do not use water.[5]

Fire: Use a Class D extinguisher only.[5] Evacuate the area and alert emergency responders.

Be aware that rubidium fires can produce toxic fumes.[5]

Personnel Exposure:

Skin Contact: Immediately brush off any loose particles and flush the affected area with

copious amounts of water for at least 15 minutes while removing contaminated clothing.[4]

[6] Seek immediate medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids.[6] Seek immediate medical attention.[6]

Inhalation: Move the person to fresh air and seek immediate medical attention.[5]

IV. Disposal Plan
Waste Segregation: All rubidium waste, including contaminated materials like gloves, wipes,

and disposable tools, must be collected separately.

Containerization: Place waste in a designated, dry, and properly sealed container. The

container must be clearly labeled as "Hazardous Waste: Rubidium, Reacts Violently with

Water."

Disposal: Dispose of the waste through your institution's environmental health and safety

office, following all local, state, and federal regulations.[3][5] Do not attempt to neutralize the

waste with water or other chemicals unless you are trained to do so.

Experimental Workflow Visualization
The following diagram outlines the logical workflow for safely handling Rubidium-85, from

initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b076637?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Rubidium
https://pubchem.ncbi.nlm.nih.gov/compound/Rubidium_-isotope-of-mass-85
https://pubchem.ncbi.nlm.nih.gov/compound/Rubidium_-isotope-of-mass-85
https://www.buyisotope.com/sds/rubidium-85-metal-safety-data-sheet-rubidium-85-sds-rubidium-85-isotope-rubidium-85-enriched-rubidium-85.pdf
https://tracesciences.com/wp-content/uploads/2025/04/Rubidium-SDS.pdf
https://www.espimetals.com/index.php/msds/236-Rubidium
https://www.fishersci.com/store/msds?partNumber=AA4421406&productDescription=RUBIDIUM+99.75%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://sds.mcmaster.ca/Rubidium.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://datasheets.scbt.com/sc-258089.pdf
https://www.buyisotope.com/sds/rb-85-chloride-safety-data-sheet-rb-85-sds-rb-85-isotope-rb-85-enriched-rb-85.pdf
https://www.benchchem.com/product/b076637#personal-protective-equipment-for-handling-rubidium-85
https://www.benchchem.com/product/b076637#personal-protective-equipment-for-handling-rubidium-85
https://www.benchchem.com/product/b076637#personal-protective-equipment-for-handling-rubidium-85
https://www.benchchem.com/product/b076637#personal-protective-equipment-for-handling-rubidium-85
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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